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Compound of Interest

Compound Name: Methyl cyanate

Cat. No.: B1214872 Get Quote

Disclaimer: This guide focuses on methyl isocyanate (CAS No. 624-83-9), as the term "methyl
cyanate" is often used interchangeably, and there is a significant lack of safety data for the

distinct chemical entity methyl cyanate (CH3OCN). Methyl isocyanate (CH3NCO) is a highly

toxic, reactive, and flammable compound requiring stringent safety protocols. This document is

intended for researchers, scientists, and drug development professionals.

Chemical Identification and Clarification
Methyl isocyanate (MIC) and methyl cyanate are isomers, meaning they share the same

chemical formula (C2H3NO) but have different atomic arrangements.[1]

Methyl Isocyanate (CH3NCO): An organic compound that is an intermediate in the

production of carbamate pesticides, rubbers, and adhesives. It is extremely toxic and was

the primary toxicant in the 1984 Bhopal disaster.

Methyl Cyanate (CH3OCN): The methyl ester of cyanic acid. Detailed safety and handling

information for this specific isomer is not widely available.

Given the extreme hazard posed by methyl isocyanate and the common naming confusion, this

guide will detail the safety data sheet (SDS) information and handling precautions for methyl

isocyanate.

Hazard Identification and Classification
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Methyl isocyanate is classified as a highly hazardous substance. Its primary dangers include:

Acute Toxicity: Fatal if inhaled and toxic if swallowed or in contact with skin.[2][3] Exposure to

concentrations as low as 0.4 ppm can cause health effects, with levels over 21 ppm

potentially leading to severe lung damage and death.[4]

Flammability: It is a highly flammable liquid and vapor, with a low flash point.[2][5] Vapors are

heavier than air and can travel to an ignition source.[6]

Reactivity: Reacts violently and exothermically with water, acids, alkalis, and certain metals.

[5][6] This reaction can lead to boiling and a dangerous release of toxic vapors.[4]

Health Hazards: Causes severe skin and eye damage, respiratory tract irritation, and may

cause allergic skin or respiratory reactions.[2][3] It is also suspected of damaging unborn

children.[2]

Quantitative Data Summary
The following tables summarize the key quantitative data for methyl isocyanate.

Table 1: Physical and Chemical Properties

Property Value

Molecular Formula C2H3NO

Molecular Weight 57.05 g/mol [7]

Boiling Point 37-39 °C (98.6-102.2 °F)[3]

Melting Point -45 °C (-49 °F)

Flash Point -6 °C (21.2 °F)[3]

Vapor Pressure 348 mmHg at 20 °C (68 °F)[5]

Specific Gravity 0.96[8]

Solubility in Water Reacts with water[5]

Table 2: Exposure Limits and Toxicity Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12440%20English%20SDS%20US.pdf
https://en.wikipedia.org/wiki/Methyl_isocyanate
https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
https://cameochemicals.noaa.gov/chemical/1112
https://nj.gov/health/eoh/rtkweb/documents/fs/1270.pdf
https://cameochemicals.noaa.gov/chemical/1112
https://nj.gov/health/eoh/rtkweb/documents/fs/1270.pdf
https://en.wikipedia.org/wiki/Methyl_isocyanate
https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12440%20English%20SDS%20US.pdf
https://www.chemos.de/import/data/msds/GB_en/624-83-9-A0045892-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Isocyanate
http://cdn.chemservice.com/product/msdsnew/External/English/N-12440%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-12440%20English%20SDS%20US.pdf
https://cameochemicals.noaa.gov/chemical/1112
https://www.osha.gov/chemicaldata/450
https://cameochemicals.noaa.gov/chemical/1112
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value

OSHA PEL (8-hr TWA) 0.02 ppm[6]

NIOSH REL (10-hr TWA) 0.02 ppm[6]

ACGIH TLV (8-hr TWA) 0.02 ppm[4]

NIOSH IDLH 0.12 ppm[5]

Odor Threshold 2.1 - 5 ppm[5][9]

LD50 (oral, rat) 69 mg/kg

Table 3: Flammability Data

Parameter Value

Lower Explosive Limit (LEL) 5.3%[5]

Upper Explosive Limit (UEL) 26%[5]

Autoignition Temperature 534 °C (995 °F)[5]

Experimental Protocols: Safe Handling and
Emergency Procedures
Strict adherence to the following protocols is mandatory when working with methyl isocyanate.

4.1. Engineering Controls and Personal Protective Equipment (PPE)

Ventilation: All work with methyl isocyanate must be conducted in a certified chemical fume

hood with sufficient airflow.

Personal Protective Equipment: The minimum required PPE includes:

Respiratory Protection: A full-face respirator with appropriate cartridges is necessary.[10]

Eye Protection: Tightly fitting safety goggles and a face shield.[10]
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Hand Protection: Chemical-resistant gloves (e.g., butyl rubber). Double gloving is

recommended.[11]

Body Protection: A fire/flame-resistant lab coat, long pants, and closed-toe shoes.[10]

Personal Protective Equipment

Handling Methyl
Isocyanate
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Chemical Fume Hood Don Minimum Required PPE

Double-glove with
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Proceed with
Experiment
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Figure 1: PPE and Engineering Controls Workflow.

4.2. Storage and Handling Protocols

Storage: Store in a cool, dry, well-ventilated area in tightly closed containers.[6] Keep away

from heat, sunlight, and incompatible materials such as water, acids, bases, and oxidizing

agents.[6]

Handling:

Before use, ensure an emergency eyewash and safety shower are accessible.[10]
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Use spark-proof tools and explosion-proof equipment.[3]

Ground and bond containers during transfer to prevent static discharge.[3]

Never work alone. Inform colleagues before starting work.

Wash hands and forearms thoroughly after handling.[6]
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Figure 2: Safe Handling Protocol Flowchart.

4.3. Spill and Emergency Procedures
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Spill Response:

Evacuate all personnel from the spill area immediately.[6]

Remove all sources of ignition.[6]

If safe to do so, stop the leak.

Absorb the spill with non-combustible material like vermiculite or dry sand and place it in a

sealed container for disposal.[6]

Do not use water to clean up the spill.[6]

Ventilate the area after cleanup is complete.[6]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.[11]

Skin Contact: Immediately remove contaminated clothing and wash the skin with soap and

water for at least 15 minutes.[11]

Eye Contact: Flush eyes with lukewarm water for at least 15 minutes, holding the eyelids

open.[11]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]
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Figure 3: Emergency Response for Spills and Exposures.

Disposal Considerations
All waste containing methyl isocyanate, including contaminated absorbents and PPE, must be

treated as hazardous waste.[6] Store in sealed, properly labeled containers and dispose of

through a certified hazardous waste management facility in accordance with local, state, and

federal regulations.
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By adhering to these stringent safety protocols, researchers and scientists can mitigate the

significant risks associated with handling methyl isocyanate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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